![molecular formula C12H23NO3S B7593342 3-Butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol](/img/structure/B7593342.png)
3-Butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol, commonly known as BSN-9, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
BSN-9 exerts its effects by binding to and modulating the activity of nicotinic acetylcholine receptors. Specifically, BSN-9 acts as a positive allosteric modulator of α4β2* nicotinic acetylcholine receptors, which are widely expressed in the brain and play a key role in cognitive function and memory.
Biochemical and Physiological Effects
BSN-9 has been shown to have several biochemical and physiological effects, including potent analgesic effects, modulation of nicotinic acetylcholine receptor activity, and potential therapeutic effects for addiction. Additionally, BSN-9 has been found to have low toxicity and high selectivity for α4β2* nicotinic acetylcholine receptors, making it a promising candidate for drug development.
Advantages and Limitations for Lab Experiments
One of the main advantages of BSN-9 for lab experiments is its potent analgesic effects, which make it a useful tool for studying pain pathways and developing new pain medications. Additionally, BSN-9 has high selectivity for α4β2* nicotinic acetylcholine receptors, which allows for more targeted studies of these receptors. However, one limitation of BSN-9 is its complex synthesis process, which can be time-consuming and expensive.
Future Directions
There are several future directions for research on BSN-9, including further studies on its potential therapeutic effects for addiction, development of new pain medications, and exploration of its effects on cognition and memory. Additionally, future research could focus on developing more efficient synthesis methods for BSN-9 and exploring its potential for other applications, such as in the field of materials science. Overall, BSN-9 is a promising compound with significant potential for a wide range of scientific applications.
Synthesis Methods
BSN-9 can be synthesized through a multi-step process that involves the reaction of several chemicals. The synthesis process typically starts with the reaction of 1,5-dibromopentane with sodium methoxide to produce 1-methoxy-5-bromopentane. This compound is then reacted with 1,5-diazabicyclo[4.3.0]non-5-ene (DBN) in the presence of sulfur trioxide to produce the key intermediate, 3-butylsulfonyl-3-azabicyclo[3.3.1]nonane. Finally, this intermediate is reduced with sodium borohydride to produce BSN-9.
Scientific Research Applications
BSN-9 has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. In medicinal chemistry, BSN-9 has been shown to possess potent analgesic effects, making it a promising candidate for the development of new pain medications. In neuroscience, BSN-9 has been found to modulate the activity of nicotinic acetylcholine receptors, which are important for cognitive function and memory. Additionally, BSN-9 has been studied for its potential as a therapeutic agent for the treatment of addiction.
properties
IUPAC Name |
3-butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO3S/c1-2-3-7-17(15,16)13-8-10-5-4-6-11(9-13)12(10)14/h10-12,14H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFYHINGMOOVVEP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CC2CCCC(C1)C2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Butylsulfonyl-3-azabicyclo[3.3.1]nonan-9-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.